Cas no 2034608-44-9 (N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034608-44-9
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6218650
• PubChem ID: 119104093
• Update Time: 2025-05-28

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-4-methylthiadiazole-5-carboxamide
• F6556-4080
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• AKOS026697174
• 2034608-44-9
• N-(2-(benzofuran-2-yl)-2-methoxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C15H15N3O3S/c1-9-14(22-18-17-9)15(19)16-8-13(20-2)12-7-10-5-3-4-6-11(10)21-12/h3-7,13H,8H2,1-2H3,(H,16,19)
• InChI Key： FQTGIGSCHOCYCF-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCC(C1=CC2C=CC=CC=2O1)OC)=O

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

Recent Advances in the Study of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS: 2034608-44-9)

The compound N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS: 2034608-44-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this compound, which combines a benzofuran moiety with a thiadiazole carboxamide group. This combination is believed to contribute to its promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have employed advanced synthetic techniques to optimize the yield and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide exhibits potent inhibitory effects against a range of pathogenic bacteria and fungi. Notably, its activity against drug-resistant strains has sparked interest in its potential as a novel antimicrobial agent. Additionally, preliminary data suggest that the compound may modulate key signaling pathways involved in inflammation and cancer progression, although further mechanistic studies are required to confirm these findings.

Recent advancements in computational chemistry have also facilitated the exploration of the compound's binding interactions with various biological targets. Molecular docking studies have revealed favorable binding affinities for several enzymes and receptors, providing insights into its potential modes of action. These computational predictions are being validated through experimental assays, which are expected to shed light on the compound's therapeutic potential.

Despite these promising results, challenges remain in the development of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide as a viable drug candidate. Issues such as solubility, bioavailability, and toxicity need to be addressed through further optimization and formulation studies. Researchers are currently exploring various derivatives and analogs to enhance the compound's pharmacokinetic properties while retaining its biological activity.

In conclusion, N-2-(1-benzofuran-2-yl)-2-methoxyethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and unique structural features make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and evaluating its efficacy in preclinical models. The continued exploration of this compound may pave the way for novel treatments in areas such as infectious diseases, oncology, and inflammation.